Cas no 2171731-79-4 (4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(3-methylpent-1-yn-3-yl)carbamoylbutanoic acid)

• Product Name: 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(3-methylpent-1-yn-3-yl)carbamoylbutanoic acid
• CAS No: 2171731-79-4
• MF: C₂₆H₂₈N₂O₅
• MW: 448.510927200317
• CID: 6034522
• PubChem ID: 165548414
• Update Time: 2025-06-14

4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(3-methylpent-1-yn-3-yl)carbamoylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(3-methylpent-1-yn-3-yl)carbamoylbutanoic acid
• 4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-[(3-methylpent-1-yn-3-yl)carbamoyl]butanoic acid
• EN300-1512966
• 2171731-79-4

• Inchi： 1S/C26H28N2O5/c1-4-26(3,5-2)28-24(31)22(14-15-23(29)30)27-25(32)33-16-21-19-12-8-6-10-17(19)18-11-7-9-13-20(18)21/h1,6-13,21-22H,5,14-16H2,2-3H3,(H,27,32)(H,28,31)(H,29,30)
• InChI Key： QATIZMQJWIOJJO-UHFFFAOYSA-N
• SMILES： O(C(NC(C(NC(C#C)(C)CC)=O)CCC(=O)O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 448.19982200g/mol
• Monoisotopic Mass: 448.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 11
• Complexity: 752
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 105Ų

Additional information on 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(3-methylpent-1-yn-3-yl)carbamoylbutanoic acid

Comprehensive Analysis of 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(3-methylpent-1-yn-3-yl)carbamoylbutanoic acid (CAS No. 2171731-79-4)

The compound 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(3-methylpent-1-yn-3-yl)carbamoylbutanoic acid (CAS No. 2171731-79-4) is a specialized Fmoc-protected amino acid derivative widely utilized in peptide synthesis and bioconjugation. Its unique structure, featuring both Fmoc (9-fluorenylmethoxycarbonyl) and 3-methylpent-1-yn-3-yl groups, makes it a valuable building block in drug discovery and biomaterials research. This article explores its properties, applications, and relevance to current scientific trends, including click chemistry and targeted drug delivery.

In recent years, the demand for custom peptide synthesis reagents has surged, driven by advancements in proteomics and therapeutic peptide development. The Fmoc group in this compound ensures selective deprotection during solid-phase peptide synthesis (SPPS), a technique pivotal for creating biologically active peptides. Researchers frequently search for "Fmoc-amino acid derivatives" or "CAS 2171731-79-4 applications," reflecting its niche yet critical role in biopharmaceuticals.

The 3-methylpent-1-yn-3-yl moiety introduces alkyne functionality, enabling copper-catalyzed azide-alkyne cycloaddition (CuAAC)—a cornerstone of click chemistry. This property aligns with the growing interest in "bioorthogonal reactions" for live-cell imaging and antibody-drug conjugates (ADCs). Such applications are frequently queried in AI-driven literature searches, highlighting the compound's interdisciplinary importance.

From a structural perspective, the carbamoylbutanoic acid segment enhances solubility and compatibility with aqueous reaction conditions, addressing common challenges in peptide modification. Laboratories focusing on "peptide-based therapeutics" or "non-natural amino acids" often prioritize this compound for its balance of reactivity and stability. Its CAS No. 2171731-79-4 is a key identifier in chemical databases like PubChem and Reaxys.

Emerging trends in personalized medicine and cancer immunotherapy further underscore the relevance of 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(3-methylpent-1-yn-3-yl)carbamoylbutanoic acid. For instance, its alkyne group facilitates the attachment of PEG linkers or fluorescent tags, critical for tumor-targeting probes. Searches for "peptide-drug conjugates" or "Fmoc-alkyne amino acids" often lead to this compound, demonstrating its utility in cutting-edge research.

Quality control and analytical characterization of this compound involve techniques like HPLC, mass spectrometry, and NMR spectroscopy. These methods ensure purity for sensitive applications such as CRISPR-Cas9 delivery systems or enzyme inhibitors. The compound's stability under acidic conditions (due to Fmoc protection) is another frequently discussed topic in scientific forums.

In summary, 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(3-methylpent-1-yn-3-yl)carbamoylbutanoic acid (CAS No. 2171731-79-4) bridges organic chemistry and biotechnology, catering to evolving needs in drug design and molecular labeling. Its dual functionality—Fmoc protection and alkyne reactivity—positions it as a versatile tool for innovators exploring "next-generation therapeutics" and "smart biomaterials."